Cas no 1484466-69-4 (5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile)

• Product Name: 5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile
• CAS No: 1484466-69-4
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5693994
• PubChem ID: 63758182
• Update Time: 2023-10-14

5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS013069356
• 5-(BUTYLAMINO)-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBONITRILE
• 1484466-69-4
• EN300-1153719
• 1H-Pyrazole-4-carbonitrile, 5-(butylamino)-1,3-dimethyl-
• 5-(Butylamino)-1,3-dimethyl-1h-pyrazole-4-carbonitrile

• Inchi： 1S/C10H16N4/c1-4-5-6-12-10-9(7-11)8(2)13-14(10)3/h12H,4-6H2,1-3H3
• InChI Key： OJHNCWUDRDSVFD-UHFFFAOYSA-N
• SMILES： N(C1=C(C#N)C(C)=NN1C)CCCC

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 359.7±42.0 °C(Predicted)
• pka: 0.69±0.10(Predicted)